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Compound of Interest

Compound Name: Bmeda

Cat. No.: B1617825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bmeda, or N,N'-bis(2-mercaptoethyl)-N',N'-diethylethylenediamine, is a chelating agent of

significant interest in the field of radiopharmaceuticals. Its N₂S₂ donor set allows for stable

coordination with various metallic radionuclides, making it a valuable ligand for the

development of diagnostic and therapeutic agents. This document provides a detailed protocol

for the synthesis and purification of Bmeda, intended for use by researchers in chemistry,

medicinal chemistry, and drug development. The procedures outlined are based on established

chemical principles for the synthesis of diaminedithiol compounds.

Chemical Profile and Properties
A summary of the key chemical properties of Bmeda is provided in the table below for easy

reference.
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Property Value

IUPAC Name
2-[2-(diethylamino)ethyl-(2-

sulfanylethyl)amino]ethanethiol[1]

Synonyms
BMEDA, N,N-Bis(2-mercaptoethyl)-N',N'-

diethylethylenediamine

CAS Number 93798-62-0[1][2]

Molecular Formula C₁₀H₂₄N₂S₂[1][2][3]

Molecular Weight 236.44 g/mol [2]

Appearance Colorless to slightly yellow liquid[3]

Odor Strong thiol odor[3]

Solubility Soluble in water and some organic solvents[3]

Synthesis Protocol
The synthesis of Bmeda can be achieved through the nucleophilic ring-opening of ethylene

sulfide (thiirane) with N,N'-diethylethylenediamine. This reaction provides a direct route to the

desired diaminedithiol structure.

Materials and Equipment
N,N'-Diethylethylenediamine (95% or higher purity)

Ethylene sulfide (Thiirane)

Anhydrous ethanol

Nitrogen gas supply

Round-bottom flask

Addition funnel

Magnetic stirrer and stir bar
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Reflux condenser

Ice bath

Rotary evaporator

Vacuum distillation apparatus

Experimental Procedure
Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar,

addition funnel, and a nitrogen inlet, dissolve N,N'-diethylethylenediamine (1 equivalent) in

anhydrous ethanol. The reaction should be carried out under an inert nitrogen atmosphere to

prevent the oxidation of thiol groups.

Addition of Ethylene Sulfide: Cool the solution in an ice bath. Slowly add ethylene sulfide (2.2

equivalents), dissolved in a small amount of anhydrous ethanol, to the stirred solution via the

addition funnel. The addition should be dropwise to control the exothermic reaction.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir the mixture at room temperature for 24 hours.

Solvent Removal: After 24 hours, remove the solvent under reduced pressure using a rotary

evaporator.

Purification Protocol
Purification of the crude Bmeda is crucial to remove any unreacted starting materials and

byproducts. Vacuum distillation is a suitable method for the purification of this compound.

Experimental Procedure
Distillation Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is dry.

Distillation: Transfer the crude product to the distillation flask. Heat the flask gently while

applying a vacuum.
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Fraction Collection: Collect the fraction that distills at the appropriate boiling point for Bmeda
under the applied vacuum. The pure product should be a colorless to pale yellow liquid.

Storage: Store the purified Bmeda under a nitrogen atmosphere in a tightly sealed container

and refrigerate to prevent degradation.

Characterization
The identity and purity of the synthesized Bmeda should be confirmed using standard

analytical techniques such as:

¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.

Mass Spectrometry: To confirm the molecular weight.

FT-IR Spectroscopy: To identify the presence of key functional groups (S-H, C-N).

Safety Precautions
Bmeda has a strong, unpleasant odor and is irritating to the skin, eyes, and respiratory tract.

[3]

Ethylene sulfide is a toxic and flammable reagent.

All manipulations should be performed in a well-ventilated fume hood.

Appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn

at all times.

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[3]

Visualizing the Workflow
The following diagrams illustrate the chemical synthesis pathway and the overall experimental

workflow for the synthesis and purification of Bmeda.
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Bmeda Synthesis Pathway

N,N'-Diethylethylenediamine

Bmeda (N,N'-bis(2-mercaptoethyl)-N',N'-diethylethylenediamine)

+

Ethylene Sulfide (2.2 eq)

Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of Bmeda.
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Bmeda Synthesis and Purification Workflow

Synthesis

Purification

Characterization

Reaction Setup in Anhydrous Ethanol under N₂

Slow Addition of Ethylene Sulfide at 0°C

Stir at Room Temperature for 24h

Solvent Removal via Rotary Evaporation

Vacuum Distillation

Crude Product

Collect Pure Fraction

Store under N₂ at Low Temperature NMR, Mass Spec, FT-IR

Purified Bmeda
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Caption: Experimental workflow for Bmeda synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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